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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-4-

chlorobenzoate

Cat. No.: B136140 Get Quote

An In-depth Technical Guide to Methyl 2-(bromomethyl)-4-chlorobenzoate: Synthesis,

Properties, and Applications

Introduction
Methyl 2-(bromomethyl)-4-chlorobenzoate is a halogenated aromatic ester that serves as a

crucial building block in organic synthesis.[1] Its chemical structure, featuring a reactive

bromomethyl group and a substituted benzene ring, makes it a versatile intermediate for the

synthesis of a wide range of more complex molecules, particularly in the fields of

pharmaceuticals and agrochemicals.[1] This technical guide provides a comprehensive

overview of the discovery, synthesis, properties, and applications of Methyl 2-
(bromomethyl)-4-chlorobenzoate, intended for researchers, scientists, and professionals in

drug development.

Discovery and History
While the specific date and discoverer of Methyl 2-(bromomethyl)-4-chlorobenzoate (CAS

No. 145908-29-8) are not readily available in publicly accessible scientific literature and patent

databases, its synthesis relies on a well-established chemical transformation: the radical

bromination of benzylic positions. This type of reaction, often referred to as benzylic

bromination, is a fundamental process in organic chemistry.
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The history of benzylic bromination is linked to the development of free-radical chemistry. The

Wohl-Ziegler reaction, reported in the 1940s, demonstrated the use of N-bromosuccinimide

(NBS) for the selective bromination of allylic and benzylic C-H bonds, a method that remains a

cornerstone of modern organic synthesis. The reaction is typically initiated by radical initiators

such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), or by UV light. The general

mechanism involves the homolytic cleavage of the initiator to form radicals, which then abstract

a hydrogen atom from the benzylic position to create a resonance-stabilized benzyl radical.

This radical then reacts with a bromine source, most commonly NBS, to yield the benzylic

bromide and a succinimidyl radical, which continues the chain reaction.

The synthesis of Methyl 2-(bromomethyl)-4-chlorobenzoate is a direct application of this

established methodology.

Chemical Properties and Data
Property Value Source

CAS Number 145908-29-8 PubChem

Molecular Formula C₉H₈BrClO₂ PubChem

Molecular Weight 263.52 g/mol PubChem

Appearance White to off-white solid Commercial Suppliers

Melting Point Not reported

Boiling Point Not reported

Solubility

Soluble in common organic

solvents like dichloromethane,

chloroform, and ethyl acetate.

General Chemical Knowledge

Synthesis
The most common and efficient method for the synthesis of Methyl 2-(bromomethyl)-4-
chlorobenzoate is the radical bromination of its precursor, Methyl 4-chloro-2-methylbenzoate.

General Reaction Scheme
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Caption: General reaction scheme for the synthesis of Methyl 2-(bromomethyl)-4-
chlorobenzoate.

Experimental Protocols
Method 1: Bromination using N-Bromosuccinimide (NBS) and Benzoyl Peroxide (BPO)

This protocol is adapted from a known synthetic procedure.

Workflow:

Caption: Experimental workflow for the synthesis of Methyl 2-(bromomethyl)-4-
chlorobenzoate.

Detailed Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve Methyl 4-chloro-2-methylbenzoate (1.0 eq) in a suitable solvent such as

carbon tetrachloride (CCl₄) or acetonitrile.

Addition of Reagents: To the stirred solution, add N-bromosuccinimide (NBS) (1.0-1.2 eq)

and a catalytic amount of a radical initiator, such as benzoyl peroxide (BPO) or

azobisisobutyronitrile (AIBN) (0.02-0.1 eq).

Reaction Conditions: Heat the reaction mixture to reflux (the boiling point of the solvent, e.g.,

~77°C for CCl₄) for a period of 2 to 12 hours. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. The solid

succinimide by-product is removed by filtration.

Purification: The filtrate is concentrated under reduced pressure to remove the solvent. The

resulting crude product can be further purified by recrystallization or column chromatography

on silica gel to afford pure Methyl 2-(bromomethyl)-4-chlorobenzoate.

Quantitative Data from a Representative Synthesis:
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Reagent/Produ
ct

Molecular
Weight ( g/mol
)

Amount (g) Moles (mmol) Molar Ratio

Methyl 4-chloro-

2-

methylbenzoate

184.61 10.0 54.2 1.0

N-

Bromosuccinimid

e (NBS)

177.98 10.6 59.6 1.1

Benzoyl

Peroxide (BPO)
242.23 0.26 1.1 0.02

Methyl 2-

(bromomethyl)-4-

chlorobenzoate

263.52 - - -

Yield Typically >80%

Applications in Drug Development and Organic
Synthesis
The utility of Methyl 2-(bromomethyl)-4-chlorobenzoate stems from the high reactivity of the

benzylic bromide. The bromomethyl group is an excellent electrophile, readily undergoing

nucleophilic substitution reactions. This allows for the introduction of a wide variety of functional

groups, making it a valuable intermediate in the synthesis of complex organic molecules.

Signaling Pathway Illustration (Conceptual):

The following diagram illustrates the central role of Methyl 2-(bromomethyl)-4-
chlorobenzoate as a precursor in the synthesis of various classes of compounds.

Caption: Conceptual pathway illustrating the synthetic utility of Methyl 2-(bromomethyl)-4-
chlorobenzoate.

Key applications include:
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Pharmaceutical Synthesis: It is a precursor for the synthesis of various biologically active

molecules. The substituted benzyl moiety can be found in the core structure of many drug

candidates.

Agrochemicals: The compound is used in the development of new pesticides and herbicides.

Material Science: It can be used to synthesize specialized polymers and other organic

materials.

Conclusion
Methyl 2-(bromomethyl)-4-chlorobenzoate is a valuable and versatile chemical intermediate

with significant applications in research and development, particularly in the pharmaceutical

and agrochemical industries. Its synthesis is straightforward, relying on well-understood radical

bromination reactions. The high reactivity of its bromomethyl group allows for a wide range of

chemical transformations, making it a key building block for the construction of complex

molecular architectures. While the specific historical details of its initial discovery remain

elusive, the chemical principles underlying its synthesis are deeply rooted in the history of

organic chemistry. This guide provides a solid foundation of technical information for scientists

and researchers working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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